Cas no 2138392-39-7 (1-(dimethyl-1,3-thiazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(dimethyl-1,3-thiazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine
• CAS No: 2138392-39-7
• MF: C₁₀H₁₄N₄S
• MW: 222.309959888458
• CID: 5995606
• PubChem ID: 165848629
• Update Time: 2025-10-24

1-(dimethyl-1,3-thiazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,3-thiazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine
• 1-[(dimethyl-1,3-thiazol-5-yl)methyl]-4-methyl-1H-pyrazol-3-amine
• EN300-1110314
• 2138392-39-7

• Inchi： 1S/C10H14N4S/c1-6-4-14(13-10(6)11)5-9-7(2)12-8(3)15-9/h4H,5H2,1-3H3,(H2,11,13)
• InChI Key： QVDBFHJFJDZVGC-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1CN1C=C(C)C(N)=N1

Computed Properties

• Exact Mass: 222.09391764g/mol
• Monoisotopic Mass: 222.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85Ų

Additional information on 1-(dimethyl-1,3-thiazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine

Introduction to 1-(dimethyl-1,3-thiazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine (CAS No. 2138392-39-7)

1-(dimethyl-1,3-thiazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2138392-39-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of heterocyclic molecules characterized by the presence of both thiazole and pyrazole moieties, which are well-documented for their diverse biological activities. The structural framework of this compound incorporates a dimethylthiazole ring at the 5-position, linked to a methylpyrazole core, with an amine substituent at the 3-position of the pyrazole ring. Such a configuration suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

The significance of 1-(dimethyl-1,3-thiazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine lies in its potential pharmacological properties. The thiazole ring is a key pharmacophore found in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. Its sulfur-containing structure allows for strong binding interactions with biological macromolecules, particularly enzymes and receptors. Similarly, the pyrazole ring is another important scaffold in medicinal chemistry, known for its role in compounds with anti-inflammatory, anticancer, and antimicrobial properties. The combination of these two heterocyclic systems in 1-(dimethyl-1,3-thiazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine may contribute to its unique pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules. Studies have shown that the dimethylthiazole moiety can interact with specific amino acid residues in protein targets, while the methylpyrazole group may enhance solubility and metabolic stability. These insights are crucial for designing derivatives with improved pharmacokinetic properties. Additionally, the amine substituent at the 3-position of the pyrazole ring could serve as a site for further functionalization, allowing for the development of more tailored therapeutic agents.

In the context of drug discovery, 1-(dimethyl-1,3-thiazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine represents an interesting lead compound that could be optimized for various therapeutic applications. For instance, its structural features suggest potential activity against enzymes involved in inflammatory pathways or cancer cell proliferation. Preclinical studies have begun to explore its interactions with key biological targets such as kinases and transcription factors. The compound’s ability to modulate these pathways could make it valuable in treating conditions ranging from chronic inflammation to certain types of cancer.

The synthesis of 1-(dimethyl-1,3-thiazol-5-yl)methyl-4-methyl-1H-pyrazol-3-am ine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired heterocyclic framework efficiently. These methods not only enhance reaction efficiency but also minimize byproduct formation, which is critical for pharmaceutical applications where impurities can affect safety and efficacy.

From a regulatory perspective, compounds like 1-(dimeth yl -1 ,3 -th i az ol -5 -yl)m ethyl -4 -m eth yl -1 H -py ra z ol -3 -ami ne must undergo rigorous testing to meet safety and quality standards before entering clinical trials. This includes assessments for toxicity, pharmacokinetics, and potential side effects. Collaborative efforts between synthetic chemists and biologists are essential to bridge the gap between laboratory-scale synthesis and large-scale production required for therapeutic use.

The integration of artificial intelligence (AI) into drug discovery has accelerated the process of identifying promising candidates like 1-(dimeth yl -1 ,3 -th i az ol -5 -yl)m ethyl -4 -m eth yl -1 H -py ra z ol -3 -ami ne. Machine learning algorithms can predict molecular properties and optimize synthetic routes based on vast datasets of known bioactive compounds. This approach not only saves time but also enhances the likelihood of success in developing new drugs. As AI continues to evolve, its role in pharmaceutical research is expected to grow even further.

Future directions for research on 1-(dimeth yl -1 ,3 -th i az ol -5 -yl)m ethyl -4 -m eth yl -1 H-p y ra z ol -3-am ine include exploring its potential as a scaffold for structure-based drug design (SBDD). By understanding how this compound interacts with biological targets at an atomic level, researchers can modify its structure to improve potency and selectivity. Additionally, investigating its mechanism of action will provide insights into how it affects disease pathways and could guide the development of combination therapies.

The versatility of dimethylthiazole and methylpyrazole moieties makes 1-(dimeth yl -1 ,3-th i az ol -5-y l)m ethyl -4-m eth yl-l H-p y ra z ol-l am ine a valuable asset in medicinal chemistry libraries. Its ability to modulate multiple biological processes suggests broad therapeutic applications across various disease areas. As research progresses，this compound will continue to be a subject of interest for scientists seeking novel therapeutic solutions.